Cas no 887456-23-7 (1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane
• CAS No: 887456-23-7
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5309708
• PubChem ID: 3578987
• Update Time: 2025-05-20

1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS040878736
• 887456-23-7
• 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane
• F6802-6807
• 1-(CYCLOPROPYLCARBONYL)-4-(4-(METHYLSULFONYL)PHENYL)-1,4-DIAZEPANE
• Cyclopropyl[hexahydro-4-[4-(methylsulfonyl)phenyl]-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C16H22N2O3S/c1-22(20,21)15-7-5-14(6-8-15)17-9-2-10-18(12-11-17)16(19)13-3-4-13/h5-8,13H,2-4,9-12H2,1H3
• InChI Key： SCASCEZGAVTRQC-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(C2=CC=C(S(C)(=O)=O)C=C2)CC1)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.4±50.0 °C(Predicted)
• pka: 1.77±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane

Research Brief on 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane (CAS: 887456-23-7)

1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane (CAS: 887456-23-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique diazepane core and functionalized cyclopropane and methanesulfonylphenyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane involves a multi-step process that ensures high yield and purity. Key steps include the cyclopropanation of the carbonyl group and the introduction of the methanesulfonylphenyl moiety. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These synthetic and analytical efforts are critical for ensuring the reproducibility and scalability of the compound for preclinical and clinical studies.

Pharmacological evaluations of 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in a range of diseases including neurological disorders and inflammatory conditions. The methanesulfonylphenyl group is believed to enhance the compound's binding affinity and selectivity, making it a valuable tool for target validation and drug discovery.

In vivo studies have further demonstrated the compound's therapeutic potential. Animal models of disease have shown that 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane can effectively cross the blood-brain barrier, suggesting its utility in treating central nervous system (CNS) disorders. Additionally, the compound has exhibited favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life, which are essential for its development as a drug candidate.

Recent research has also explored the safety profile of 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane. Toxicity studies in rodents have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the continued investigation of the compound in more advanced preclinical and clinical trials. However, further studies are needed to fully elucidate its long-term safety and efficacy.

The potential applications of 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane extend beyond its immediate therapeutic uses. Its unique chemical structure and biological activity make it a valuable probe for studying receptor-ligand interactions and signal transduction pathways. Researchers are also exploring its potential as a scaffold for the development of analogs with improved pharmacological properties.

In conclusion, 1-cyclopropanecarbonyl-4-(4-methanesulfonylphenyl)-1,4-diazepane (CAS: 887456-23-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its synthesis, pharmacological properties, and safety profile have been well-characterized, paving the way for its further development as a therapeutic agent. Ongoing and future studies will be crucial in determining its full potential and translating these findings into clinical applications.